Cas no 328-15-4 (1-bromo-3,3,3-trifluoro-2-(trifluoromethyl)-1-propene)

• Product Name: 1-bromo-3,3,3-trifluoro-2-(trifluoromethyl)-1-propene
• CAS No: 328-15-4
• MF: C₁₂H₉F₂N
• MW: 205.203369855881
• CID: 1453426
• PubChem ID: 12160182
• Update Time: 2025-04-20

1-bromo-3,3,3-trifluoro-2-(trifluoromethyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3,3,3-trifluoro-2-(trifluoromethyl)-1-propene
• Bis(2,2-dinitro-2-fluoroethyl)formal
• FEFO
• bis(2-fluoro-2,2-dinitroethyl)formal
• N,N-bis(2-fluorophenyl)amine
• bis-(2-fluoro-2,2-dinitro-ethoxy)-methane
• Bis-&lt
• 2-fluor-2,2-dinitro-aethyl)-formal
• Bis(2-fluoro-2,2-dinitroethoxy)methane
• di(2-fluorophenyl)amine
• Formaldehyd-bis-(2-fluoro-2,2-dinitro-ethyl)-acetal
• Bis(2-fluor-2,2-dinitroethyl)formal
• Methane, bis(2-fluoro-2,2-dinitroethoxy)-
• Formaldehyde bis(2-fluoro-2,2-dinitroethyl) acetal
• Bis-(2-fluoro-2,2-dinitroethyl)formal
• 1,7-difluoro-1,1,7,7-tetranitro-3,5-dioxaheptane
• Bis-(2-fluor-phenyl)-amin
• bis (2-fluorophenyl) amine
• EINECS 241-081-4
• Ethane, 1,1'-(methylenebis(oxy))bis(2-fluoro-2,2-dinitro-
• bis-(2-fluoro-phenyl)-amine
• 17003-79-1; Bis(2,2-dinitro-2-fluoroethyl)formal; FEFO; bis(2-fluoro-2,2-dinitroethyl)formal; Bis(2-fluoro-2,2-dinitroethyl)formal; N,N-bis(2-fluorophenyl)amine; bis-(2-fluoro-2,2-dinitro-ethoxy)-methane; Bis-< 2-fluor-2,2-dinitro-aethyl)-formal; Bis(2-fluoro-2,2-dinitroethoxy)methane; di(2-fluorophenyl)amine; Formaldehyd-bis-(2-fluoro-2,2-dinitro-ethyl)-acetal; Bis(2-fluor-2,2-dinitroethyl)formal; Methane, bis(2-fluoro-2,2-dinitroet
• bis(2-fluorophenyl)amine
• SCHEMBL396120
• UKDGFOWZAQNYDV-UHFFFAOYSA-N
• 328-15-4

• Inchi： 1S/C12H9F2N/c13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)14/h1-8,15H
• InChI Key： UKDGFOWZAQNYDV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC1C=CC=CC=1F

Computed Properties

• Exact Mass: 205.07030562g/mol
• Monoisotopic Mass: 205.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų